Cas no 740813-37-0 (Ethyl 5-bromo-1H-pyrrole-2-carboxylate)

Ethyl 5-bromo-1H-pyrrole-2-carboxylate is a brominated pyrrole derivative widely used as a versatile intermediate in organic synthesis and pharmaceutical research. Its key advantages include its high reactivity as a building block for heterocyclic compounds, particularly in the synthesis of pyrrole-based scaffolds. The presence of both an ester group and a bromine substituent enables selective functionalization, facilitating further derivatization through cross-coupling reactions or nucleophilic substitutions. This compound exhibits good stability under standard conditions, ensuring reliable handling and storage. Its well-defined structure and consistent purity make it suitable for applications in medicinal chemistry, agrochemical development, and materials science.
Ethyl 5-bromo-1H-pyrrole-2-carboxylate structure
740813-37-0 structure
Product Name:Ethyl 5-bromo-1H-pyrrole-2-carboxylate
CAS No:740813-37-0
MF:C7H8BrNO2
MW:218.047921180725
MDL:MFCD16996077
CID:1024335
PubChem ID:59559613
Update Time:2025-06-07

Ethyl 5-bromo-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5-bromo-1H-pyrrole-2-carboxylate
    • EN300-107220
    • MB19810
    • SCHEMBL426297
    • DTXSID60732390
    • Ethyl5-bromo-1H-pyrrole-2-carboxylate
    • FT-0722323
    • Z1269164038
    • 740813-37-0
    • AKOS016002743
    • 5-bromo-1H-pyrrole-2-carboxylic acid ethyl ester
    • A865967
    • MAWSPHLRAHWQKY-UHFFFAOYSA-N
    • 1H-Pyrrole-2-carboxylic acid, 5-bromo-, ethyl ester
    • AS-40939
    • DA-33785
    • MDL: MFCD16996077
    • Inchi: 1S/C7H8BrNO2/c1-2-11-7(10)5-3-4-6(8)9-5/h3-4,9H,2H2,1H3
    • InChI Key: MAWSPHLRAHWQKY-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C(=O)OCC)N1

Computed Properties

  • Exact Mass: 216.97384g/mol
  • Monoisotopic Mass: 216.97384g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 42.1Ų

Experimental Properties

  • Density: 1.6±0.1 g/cm3
  • Melting Point: 93-94℃ (ethyl acetate ligroine )
  • Boiling Point: 301.7±22.0 °C at 760 mmHg
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

Ethyl 5-bromo-1H-pyrrole-2-carboxylate Security Information

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